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Compound of Interest

Compound Name: 2,2-Dimethylsuccinic acid

Cat. No.: B146840 Get Quote

An In-depth Technical Guide to the Molecular and Physicochemical Properties of 2,2-
Dimethylsuccinic Acid

This technical guide provides a comprehensive overview of 2,2-Dimethylsuccinic acid, with a

central focus on its molecular weight and key physicochemical properties. It is intended for

researchers, scientists, and professionals in drug development who require detailed

information on this compound.

Core Properties of 2,2-Dimethylsuccinic Acid
2,2-Dimethylsuccinic acid, also known as 2,2-dimethylbutanedioic acid, is a dicarboxylic acid

derived from succinic acid by the substitution of two methyl groups at the C2 position.[1] This

structural modification imparts specific chemical and physical characteristics to the molecule. It

belongs to the class of organic compounds known as methyl-branched fatty acids.[2][3]

Physicochemical Data
The quantitative properties of 2,2-Dimethylsuccinic acid are summarized in the table below

for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₆H₁₀O₄ [1][2][4][5][6][7][8]

Average Molecular Weight 146.14 g/mol [1][2][4][5][6][7]

Monoisotopic Molecular

Weight
146.057908808 Da [1]

CAS Number 597-43-3 [1][4][5][7]

IUPAC Name 2,2-dimethylbutanedioic acid [1][3][7]

Appearance
White to off-white crystalline

solid/powder
[8][9][10]

Melting Point 138-142 °C [9][11][12]

Solubility in Water 70 mg/mL at 14 °C [1]

Polar Surface Area 74.6 Å² [1][3]

pKa (Strongest Acidic) 4.1 [3]

Structural Information
The chemical structure of 2,2-Dimethylsuccinic acid is fundamental to its properties. The

presence of two carboxylic acid groups and two methyl groups on the same carbon atom

creates steric hindrance that influences its reactivity.
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Caption: Chemical structure of 2,2-Dimethylsuccinic acid.

Experimental Protocols
Detailed methodologies are crucial for the accurate characterization of chemical compounds.

Below are outlines of standard experimental protocols for determining the molecular weight and

confirming the structure of 2,2-Dimethylsuccinic acid.

Molecular Weight Determination by Mass Spectrometry
(MS)
Mass spectrometry is a primary technique for determining the molecular weight of a compound.

Gas Chromatography-Mass Spectrometry (GC-MS) is particularly suitable for volatile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b146840?utm_src=pdf-body-img
https://www.benchchem.com/product/b146840?utm_src=pdf-body
https://www.benchchem.com/product/b146840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


derivatives of 2,2-Dimethylsuccinic acid.

Methodology:

Sample Preparation (Derivatization): To increase volatility for GC analysis, the carboxylic

acid groups are often converted to esters (e.g., methyl or trimethylsilyl esters). This is

achieved by reacting the acid with a suitable agent like diazomethane or BSTFA.

Gas Chromatography (GC): The derivatized sample is injected into a GC system equipped

with a capillary column (e.g., DB-5ms). The oven temperature is programmed to ramp up,

separating the components of the sample based on their boiling points and interactions with

the stationary phase.

Mass Spectrometry (MS): As the analyte elutes from the GC column, it enters the mass

spectrometer. Electron Ionization (EI) is a common method where the molecule is

bombarded with electrons, causing it to ionize and fragment. The mass analyzer separates

these ions based on their mass-to-charge ratio (m/z), and a detector records their

abundance. The unfragmented ionized molecule is known as the molecular ion, and its m/z

value provides the molecular weight.[13]

GC-MS Workflow for Molecular Weight Determination
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Caption: Workflow for molecular weight determination via GC-MS.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
¹H NMR spectroscopy provides information about the chemical environment of hydrogen atoms

in a molecule, confirming its structure.
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Methodology:

Sample Preparation: A small amount of 2,2-Dimethylsuccinic acid (typically 5-10 mg) is

dissolved in a deuterated solvent (e.g., DMSO-d₆ or D₂O) in an NMR tube.

Data Acquisition: The tube is placed in the NMR spectrometer. A ¹H NMR spectrum is

acquired.

Spectral Analysis: The resulting spectrum is analyzed for chemical shifts, integration (peak

area), and multiplicity (splitting pattern). For 2,2-Dimethylsuccinic acid, the spectrum is

expected to be relatively simple, showing a singlet for the two equivalent methyl groups and

a singlet for the methylene (CH₂) group, consistent with its structure.[10][14] The acidic

protons of the carboxyl groups may appear as a broad singlet or may exchange with the

solvent.[10]

Synthesis Pathway
2,2-Dimethylsuccinic acid can be synthesized through various routes. A common laboratory-

scale synthesis involves a Knoevenagel-Michael reaction sequence.[11]

Protocol Outline:

Knoevenagel Condensation: Acetone is reacted with a compound containing an active

methylene group, such as ethyl cyanoacetate, in the presence of a basic catalyst. This forms

an α,β-unsaturated intermediate.

Michael Addition: A nucleophile, such as the cyanide ion (from KCN or NaCN), is added to

the unsaturated intermediate.

Hydrolysis and Decarboxylation: The resulting dicyanoester is then subjected to acidic or

basic hydrolysis, which converts the nitrile and ester groups to carboxylic acids. Subsequent

heating typically leads to decarboxylation, yielding 2,2-Dimethylsuccinic acid.[11]
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Caption: Generalized synthesis pathway for 2,2-Dimethylsuccinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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